Cas no 2136226-14-5 ((3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid
• CAS No: 2136226-14-5
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 5952157
• PubChem ID: 165506893
• Update Time: 2025-06-09

(3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid
• EN300-1285092
• 2136226-14-5
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(1,2-thiazol-4-yl)propanoic acid

• Inchi： 1S/C14H14N2O4S/c17-13(18)6-12(11-7-15-21-9-11)16-14(19)20-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2,(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key： RQXFKNSWOSXLCD-LBPRGKRZSA-N
• SMILES： S1C=C(C=N1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.06742811g/mol
• Monoisotopic Mass: 306.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid

(3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid (CAS No. 2136226-14-5): A Comprehensive Overview

(3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid (CAS No. 2136226-14-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a benzyl carbamate group and a thiazole ring. The compound's chirality, specifically the (S) configuration at the third carbon, plays a crucial role in its biological activity and pharmacological properties.

The synthesis of (3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid involves several steps, including the formation of the benzyl carbamate group and the introduction of the thiazole ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. The use of chiral catalysts and asymmetric synthesis techniques has been particularly instrumental in achieving high enantiomeric purity, which is essential for its biological applications.

In terms of its biological activity, (3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that this compound can effectively inhibit the activity of certain proteases, which are implicated in the progression of various diseases, including cancer and neurodegenerative disorders. The mechanism of action involves the binding of the compound to the active site of these enzymes, thereby blocking their catalytic activity.

Moreover, (3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid has been evaluated for its anti-inflammatory properties. In vitro and in vivo experiments have shown that it can reduce the production of pro-inflammatory cytokines and chemokines, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens in clinical settings. Additionally, it shows good tissue penetration and minimal toxicity at therapeutic doses.

Recent clinical trials have further validated the therapeutic potential of (3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid. Phase I trials have demonstrated its safety and tolerability in healthy volunteers and patients with various conditions. Phase II trials are currently underway to evaluate its efficacy in specific disease indications. Preliminary results from these trials are encouraging and suggest that this compound could become a valuable addition to the therapeutic arsenal for treating a range of diseases.

The future prospects for (3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid are promising. Ongoing research is focused on optimizing its formulation for improved bioavailability and stability. Additionally, efforts are being made to identify novel targets and pathways where this compound could exert beneficial effects. The development of combination therapies involving this compound is also being explored to enhance its therapeutic efficacy.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(1,2-thiazol-4-yl)propanoic acid (CAS No. 2136226-14-5) represents a significant advancement in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique structural features, combined with its favorable biological activity and pharmacokinetic profile, make it an attractive candidate for further development and clinical use.